(2-Methylphenyl)propanoate

• CAS RN: 7497-88-3
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: (2-methylphenyl) propanoate
• InChI: InChI=1S/C10H12O2/c1-3-10(11)12-9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3
• InChI Key: XLLPLDFNCXWUOT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=CC=C1C

Description

(2-Methylphenyl)propanoate is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

At 0° C., to a mixture of o-cresol 10 g and chloroform 100 ml was added propionyl chloride 10 g and triethylamine 28 g. The resulting mixture was raised to room temperature and was stirred for two hours. Then the reaction mixture was extracted with chloroform and the organic layer was washed with water and was dried over anhydrous magnesium sulfate, and was then concentrated under reduced pressure. The resulting residue was subjected to a silica gel column chromatography to give propionic acid o-tolyl ester 14 g.

Synthesis routes and methods II

Procedure details

Into a spherical flask equipped with a condenser, a dropping funnel and containing 2 mols of o-cresol are introduced, in 15 minutes, 2.2 mols of propionyl chloride. The mixture as obtained is heated at 110° C. for about 2 hours, until the discharge of hydrochloric acid ceases. The o-cresol propionate which is obtained is distilled under vacuum: